Methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate
Overview
Description
“Methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate” is a chemical compound with the CAS Number: 858022-64-7 . It has a molecular weight of 205.26 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The IUPAC Name for this compound is “methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate” and its InChI Code is "1S/C12H15NO2/c1-15-12(14)10-6-8-4-2-3-5-9(8)7-11(10)13/h6-7H,2-5,13H2,1H3" .Physical And Chemical Properties Analysis
“Methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate” is a powder that is stored at room temperature . Its molecular weight is 205.26 .Scientific Research Applications
Medicinal Chemistry: Anticancer Research
Methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate: has been explored for its potential in anticancer drug development. Studies have shown that derivatives of this compound can inhibit cancer cell growth by binding to the colchicine site of tubulin, which is crucial for cell division . This suggests its utility in designing novel antitubulin agents that could be effective in cancer therapy.
Material Science: Organic Semiconductor Synthesis
In material science, this compound serves as a building block for organic semiconductors. Its rigid structure and potential for electron-rich properties make it suitable for use in creating materials for organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs) .
Synthetic Chemistry: Building Block for Heterocyclic Compounds
The compound is used as a precursor for synthesizing various heterocyclic compounds. Its amino group is reactive and can undergo various transformations to create complex molecules with diverse biological activities .
Pharmacology: Anti-inflammatory and Analgesic Agents
Research indicates that derivatives of Methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate exhibit anti-inflammatory and analgesic properties. This makes it a valuable scaffold for developing new drugs to treat pain and inflammation .
Analytical Chemistry: Chromatographic Studies
Due to its unique structure, this compound can be used in chromatographic studies to help develop new methods for the separation and analysis of complex mixtures in pharmaceuticals .
Chemical Biology: Enzyme Inhibition Studies
It has been utilized in chemical biology to study enzyme inhibition. The compound’s ability to interact with various enzymes can lead to the discovery of new inhibitors that can regulate biological pathways involved in diseases .
Safety and Hazards
The compound has been assigned the GHS07 pictogram and the signal word "Warning" . Hazard statements associated with it include H302, H315, H319, H332, and H335 . Precautionary statements include P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, and P501 .
properties
IUPAC Name |
methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO2/c1-15-12(14)10-6-8-4-2-3-5-9(8)7-11(10)13/h6-7H,2-5,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NPONDHXJAVTEEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=C2CCCCC2=C1)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-amino-5,6,7,8-tetrahydronaphthalene-2-carboxylate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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